2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide, also known as TTA-390 or TTA-A2, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperidine derivatives and has been found to possess a range of interesting pharmacological properties that make it a valuable tool for studying various biological processes.
Mechanism of Action
Target of Action
Compounds with similar structures have been reported to inhibit tyrosinase , an enzyme that plays a crucial role in melanin synthesis .
Mode of Action
This inhibition could occur through competitive inhibition, where the compound binds to the active site of the enzyme, preventing the substrate from binding .
Biochemical Pathways
The compound potentially affects the melanogenesis pathway by inhibiting the activity of tyrosinase . Tyrosinase is a key enzyme in melanin synthesis, catalyzing the oxidation of tyrosine to dopaquinone, a precursor of melanin . By inhibiting tyrosinase, the compound could reduce melanin production, affecting skin pigmentation .
Result of Action
The potential result of the compound’s action could be a reduction in melanin production due to the inhibition of tyrosinase . This could lead to lighter skin pigmentation. The exact molecular and cellular effects would depend on the specific interactions between the compound and its target, as well as the concentration of the compound and the duration of its exposure .
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide for lab experiments is its potency and selectivity, which make it a valuable tool for studying various biological processes. However, one of the limitations of 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is its relatively short half-life, which may require frequent dosing in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide, including:
1. Further investigation of its anticancer activity and potential use as a cancer therapeutic.
2. Exploration of its neuroprotective effects and potential use in the treatment of neurodegenerative diseases.
3. Development of more potent and selective analogs of 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide for use in scientific research.
4. Investigation of its potential use in the treatment of other diseases, such as inflammation and oxidative stress-related disorders.
In conclusion, 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its potent pharmacological properties make it a valuable tool for studying various biological processes, particularly in the fields of neuroscience and cancer biology. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide involves the reaction of 4-(2-bromoethyl)thiophene with piperidine in the presence of a catalyst, followed by the reaction of the resulting intermediate with 3-(trifluoromethyl)benzoyl chloride. The final product is obtained after purification by column chromatography and recrystallization.
Scientific Research Applications
2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and cancer biology. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. 2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-(4-thiophen-2-ylpiperidin-1-yl)-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19F3N2OS/c19-18(20,21)14-3-1-4-15(11-14)22-17(24)12-23-8-6-13(7-9-23)16-5-2-10-25-16/h1-5,10-11,13H,6-9,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNELTECONCLARM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=CS2)CC(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(thiophen-2-yl)piperidin-1-yl)-N-(3-(trifluoromethyl)phenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.